Cas no 1878549-23-5 (1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine
• CAS No: 1878549-23-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6326088
• PubChem ID: 165664876
• Update Time: 2025-05-19

1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine
• EN300-1839304
• 1878549-23-5

• Inchi： 1S/C11H14N2O2/c1-8-3-4-10(13(14)15)9(7-8)11(12)5-2-6-11/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： VXCPCOQCNSNEDS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1C1(CCC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine

Research Brief on 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine (CAS: 1878549-23-5): Recent Advances and Applications

1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine (CAS: 1878549-23-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and nitrophenyl moiety, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine may interact with specific receptors in the brain, such as the serotonin and dopamine receptors, which are critical targets for treating depression, anxiety, and other CNS-related conditions. Researchers have employed advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its binding affinity and selectivity, providing valuable insights into its therapeutic potential.

In addition to its CNS applications, recent investigations have explored the compound's efficacy in cancer therapy. Studies have demonstrated that 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine exhibits cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings highlight its potential as a lead compound for developing next-generation anticancer agents.

The synthesis of 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. For instance, a recent study published in the Journal of Medicinal Chemistry reported a novel catalytic method that reduces the number of synthetic steps while maintaining high enantiomeric purity, a critical factor for pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization to enhance its therapeutic efficacy. Additionally, comprehensive toxicology studies are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, 1-(5-methyl-2-nitrophenyl)cyclobutan-1-amine (CAS: 1878549-23-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications in CNS disorders and oncology, coupled with advancements in synthetic methodologies, underscore its potential as a valuable therapeutic agent. Continued research and development efforts are essential to fully realize its clinical promise and contribute to the advancement of precision medicine.